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Introduction

CP-640186 hydrochloride is a potent, cell-permeable, and orally active allosteric inhibitor of
both isoforms of acetyl-CoA carboxylase (ACC), ACC1 and ACC2.[1][2] ACC is a critical
enzyme in the regulation of fatty acid metabolism, catalyzing the formation of malonyl-CoA. By
inhibiting ACC, CP-640186 effectively blocks de novo lipogenesis (fatty acid synthesis) and
stimulates fatty acid oxidation. This dual action makes it a valuable research tool for
investigating metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver
disease (NAFLD), as well as other conditions where fatty acid metabolism is dysregulated,
including certain cancers and viral infections.[3][4]

This document provides detailed application notes and experimental protocols for the use of
CP-640186 hydrochloride in various research contexts.

Mechanism of Action

CP-640186 binds to the carboxyltransferase (CT) domain of ACC, at the dimer interface,
preventing the enzyme from catalyzing the carboxylation of acetyl-CoA to malonyl-CoA.[1][5]
This inhibition is reversible and non-competitive with respect to acetyl-CoA, ATP, citrate, and
bicarbonate.[1][6] The reduction in malonyl-CoA levels has two major downstream effects:
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e Inhibition of Fatty Acid Synthesis: Malonyl-CoA is the primary building block for the synthesis
of new fatty acids. By decreasing its availability, CP-640186 potently inhibits de novo

lipogenesis.

o Stimulation of Fatty Acid Oxidation: Malonyl-CoA is a potent inhibitor of carnitine
palmitoyltransferase 1 (CPT1), the enzyme that transports long-chain fatty acids into the
mitochondria for oxidation. By reducing malonyl-CoA levels, CP-640186 relieves the
inhibition of CPT1, leading to an increase in fatty acid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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